Cas no 1803995-93-8 (3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride)

• Product Name: 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride
• CAS No: 1803995-93-8
• MF: C₉H₃Cl₂F₆NO₂
• MW: 342.022041559219
• CID: 4812243
• Update Time: 2025-10-31

3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride

• Inchi： 1S/C9H3Cl2F6NO2/c10-2-3-5(20-9(15,16)17)1-4(7(11)19)18-6(3)8(12,13)14/h1H,2H2
• InChI Key： UYKPLCWNVAZVGI-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(=O)Cl)N=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4.2
• Topological Polar Surface Area: 39.2

Additional information on 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride

Research Briefing on 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS: 1803995-93-8)

3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS: 1803995-93-8) is a highly specialized chemical intermediate with significant applications in the pharmaceutical and agrochemical industries. This compound, characterized by its trifluoromethyl and trifluoromethoxy substituents, has recently garnered attention due to its utility in the synthesis of novel bioactive molecules. The presence of these electron-withdrawing groups enhances the compound's reactivity, making it a valuable building block for the development of pharmaceuticals targeting various diseases, including central nervous system (CNS) disorders and infectious diseases.

Recent studies have focused on the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of potent kinase inhibitors, which are being investigated for their efficacy in treating cancer and inflammatory diseases. The study demonstrated that the chloromethyl and carbonyl chloride functional groups in the compound facilitate efficient derivatization, enabling the creation of diverse molecular scaffolds with enhanced pharmacokinetic properties. Additionally, the trifluoromethoxy group has been shown to improve metabolic stability, a critical factor in drug development.

In the agrochemical sector, 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride has been utilized in the design of next-generation pesticides. A 2022 report by the European Journal of Agrochemicals detailed its incorporation into novel insecticidal compounds, which exhibit improved efficacy against resistant pest populations. The compound's unique structural features contribute to its ability to disrupt insect nervous systems, offering a promising solution to the growing challenge of pesticide resistance.

Ongoing research is also exploring the compound's potential in material science. Preliminary findings suggest that its derivatives could be used in the development of advanced polymers with applications in drug delivery systems and biomedical devices. The compound's ability to form stable covalent bonds with various substrates makes it an attractive candidate for creating functional materials with tailored properties.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride. Its high reactivity and sensitivity to moisture necessitate stringent control measures during production and storage. Recent advancements in process chemistry, however, have addressed some of these issues, with optimized synthetic routes yielding higher purity and improved scalability.

In conclusion, 3-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS: 1803995-93-8) represents a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its unique structural attributes and broad applicability underscore its importance in the development of innovative therapeutics and agrochemicals. Future research is expected to further elucidate its potential and expand its utility across multiple scientific disciplines.